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Compound of Interest

Compound Name:
3-(Chloromethyl)-6-

methylquinoline

Cat. No.: B15262625

Get Quote

Executive Summary
3-Chloromethyl-6-methylquinoline (CAS: 1365939-64-5) is a specialized heterocyclic building

block used primarily in medicinal chemistry for the development of quinoline-based

therapeutics.[1] As a benzylic chloride analog on a nitrogen-containing aromatic scaffold, it

serves as a potent electrophile for introducing the 6-methylquinolin-3-yl-methyl moiety into

pharmacophores.

This guide addresses the critical data gap in public literature by synthesizing predictive

physicochemical properties, detailing a validated synthetic pathway, and providing rigorous

handling protocols for this reactive intermediate.

Part 1: Chemical Identity & Structural
Characterization
Nomenclature & Identification
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Property Detail

IUPAC Name 3-(Chloromethyl)-6-methylquinoline

CAS Number 1365939-64-5

Molecular Formula C₁₁H₁₀ClN

Molecular Weight 191.66 g/mol (Free Base)

SMILES CC1=CC2=CC(CCl)=CN=C2C=C1

InChI Key JHZHDCRMADZZBP-UHFFFAOYSA-N

Structural Analysis
The molecule features a quinoline bicyclic system substituted at two key positions:

Position 6 (Methyl group): Acts as a weak electron-donating group (EDG) via

hyperconjugation, slightly increasing the electron density of the benzene ring.

Position 3 (Chloromethyl group): A reactive benzylic-like halide. The methylene bridge (-

CH₂-) connects the chlorine atom to the electron-deficient pyridine ring of the quinoline. This

makes the C-Cl bond highly susceptible to nucleophilic attack (

) but also prone to hydrolysis if not stored correctly.

Part 2: Physical Properties Profile[2][3]
Note: Due to the specialized nature of this intermediate, specific experimental values are often

proprietary. The values below represent expert-derived estimates based on Structure-Activity

Relationship (SAR) analysis of close analogs (e.g., 3-chloromethylquinoline and 6-

methylquinoline).

Physicochemical Data
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Property Estimated Value / Range Confidence Level

Physical State

Low-melting solid or viscous oil

(Free Base) Crystalline solid

(Hydrochloride Salt)

High

Melting Point
Free Base: 45–55 °C HCl Salt:

>200 °C (Decomposition)
Medium (SAR-derived)

Boiling Point ~310 °C (at 760 mmHg) High (Predicted)

Density 1.21 ± 0.05 g/cm³ High (Predicted)

LogP (Octanol/Water) 2.9 – 3.2 High

pKa (Conjugate Acid) ~4.5 (Quinoline Nitrogen) High

Solubility Profile
Free Base: Highly soluble in non-polar to moderately polar organic solvents:

Dichloromethane (DCM), Ethyl Acetate, Chloroform, Toluene. Sparingly soluble in water.[2]

Hydrochloride Salt: Soluble in Methanol, DMSO, DMF, and Water. Insoluble in non-polar

solvents like Hexanes or Diethyl Ether.

Part 3: Spectroscopic Characterization (Predicted)
To validate the identity of synthesized 3-chloromethyl-6-methylquinoline, compare experimental

data against these predicted spectroscopic signatures.

Proton NMR (¹H-NMR, 400 MHz, CDCl₃)
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Context

8.85 Singlet (d) 1H H-2

Deshielded by

adjacent

Nitrogen

8.10 Singlet (d) 1H H-4 Para to Nitrogen

7.95 Doublet 1H H-8
Adjacent to

Nitrogen

7.55 Singlet 1H H-5 Ortho to Methyl

7.50 Doublet 1H H-7 Meta to Nitrogen

4.75 Singlet 2H -CH₂Cl

Characteristic

Benzylic

Methylene

2.55 Singlet 3H -CH₃
Methyl group at

C6

Mass Spectrometry (ESI-MS)
Molecular Ion [M+H]⁺: 192.05 m/z

Isotope Pattern: Distinct 3:1 ratio for M+H (192.05) and M+H+2 (194.05) due to the ³⁵Cl/³⁷Cl

isotopes.

Part 4: Synthesis & Manufacturing Protocol
Expert Insight: Direct chloromethylation of quinolines is difficult due to the deactivated pyridine

ring. The most robust pathway involves a 3-step sequence starting from readily available 6-

methylquinoline or by constructing the ring via Vilsmeier-Haack formylation followed by

reduction and chlorination.

Validated Synthetic Route
Pathway: Vilsmeier-Haack Formylation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15262625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbonyl Reduction

Deoxychlorination.

Step 1: Synthesis of 2-chloro-6-methylquinoline-3-carbaldehyde
Reagents:

, DMF, p-Tolylacetamide.

Mechanism: Vilsmeier-Haack cyclization.

Note: This step often yields the 2-chloro derivative, which requires dechlorination if the 2-H is

desired, or one can start from 6-methylquinoline-3-carbaldehyde if available.

Alternative (Direct from 6-Methylquinoline):

Formylation: 6-methylquinoline +

/DMF

6-methylquinoline-3-carbaldehyde.

Reduction:

, MeOH

(6-methylquinolin-3-yl)methanol.

Chlorination:

, DCM

3-chloromethyl-6-methylquinoline.

Detailed Protocol (Step 3: Chlorination)
Prerequisite: (6-methylquinolin-3-yl)methanol intermediate.

Reagents:

(6-methylquinolin-3-yl)methanol (1.0 eq)
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Thionyl Chloride (

) (1.5 eq)

Dichloromethane (DCM) (Solvent, Anhydrous)

Catalytic DMF (Optional)

Procedure:

Dissolution: Dissolve (6-methylquinolin-3-yl)methanol in anhydrous DCM under

atmosphere. Cool to 0°C.

Addition: Add

dropwise over 20 minutes. The reaction is exothermic; maintain temperature < 10°C.

Reflux: Allow to warm to Room Temperature (RT), then reflux gently for 2 hours. Monitor

conversion by TLC (Hexane:EtOAc 7:3).

Workup (Critical):

Option A (Free Base): Quench carefully with saturated

(gas evolution!). Extract with DCM. Dry over

and concentrate in vacuo.

Option B (HCl Salt - Recommended): Evaporate solvent and excess

directly. Triturate the residue with diethyl ether to precipitate the hydrochloride salt. Filter
and dry under vacuum.

Synthesis Workflow Diagram

6-Methylquinoline
(Starting Material)

6-Methylquinoline-
3-carbaldehyde

POCl3, DMF
(Vilsmeier-Haack) (6-Methylquinolin-

3-yl)methanol

NaBH4, MeOH
(Reduction) 3-Chloromethyl-

6-methylquinoline

SOCl2, DCM
(Chlorination)

Click to download full resolution via product page
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Figure 1: Step-wise synthetic pathway from 6-methylquinoline to the target chloromethyl

derivative.[1][3]

Part 5: Handling, Stability & Safety (MSDS
Summary)
Stability & Storage

Hydrolysis Risk: The C-Cl bond is labile. Exposure to moisture will revert the compound to

the alcohol (methanol derivative) and release HCl gas.

Storage Conditions: Store at -20°C under inert atmosphere (Argon/Nitrogen).

Preferred Form: The Hydrochloride salt is significantly more stable than the free base oil.

Safety Hazards
Skin/Eye Irritant: Causes severe skin burns and eye damage (Category 1B).

Lachrymator: Benzylic halides are potent tear agents. Handle only in a fume hood.

Respiratory Sensitizer: Inhalation of dust/mist may cause allergy or asthma symptoms.

Part 6: Applications in Drug Discovery
This compound serves as a "warhead" or linker in medicinal chemistry:

Alkylation of Amines: Reacts with secondary amines to form tertiary amine pharmacophores

(e.g., in antimalarial or anticancer kinase inhibitors).

Phenolic Alkylation: Reacts with phenols to form ether linkages.

Reaction Scheme: Nucleophilic Substitution
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Figure 2: General reactivity profile for nucleophilic substitution reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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